Cas no 2171461-78-0 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-3-hydroxy-3-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-3-hydroxy-3-methylbutanoic acid
• CAS No: 2171461-78-0
• MF: C₂₆H₃₂N₂O₇
• MW: 484.541487693787
• CID: 6232206
• PubChem ID: 165804461
• Update Time: 2025-08-04

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-3-hydroxy-3-methylbutanoic acid
• 2171461-78-0
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]-3-hydroxy-3-methylbutanoic acid
• EN300-1521611

• Inchi： 1S/C26H32N2O7/c1-26(33,14-23(29)30)16-27-24(31)22(12-7-13-34-2)28-25(32)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-22,33H,7,12-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： ROALTKQJPIIAFK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C)(CC(=O)O)O)=O)CCCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.22095136g/mol
• Monoisotopic Mass: 484.22095136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 134Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-3-hydroxy-3-methylbutanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-3-hydroxy-3-methylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171461-78-0, known as 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-3-hydroxy-3-methylbutanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy pentanamide moiety, and a hydroxyl methyl butanoic acid component. The combination of these functional groups makes this compound unique and versatile for use in advanced chemical synthesis and material science.

Recent studies have highlighted the importance of such compounds in the field of peptide synthesis and drug delivery systems. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. This makes the compound an ideal candidate for use in solid-phase peptide synthesis (SPPS), where precise control over reaction conditions is essential for producing high-quality peptides. The methoxy pentanamide group further enhances the molecule's stability and solubility, making it suitable for use in aqueous environments.

In addition to its role in peptide synthesis, this compound has shown promise in the development of bioconjugates and targeted drug delivery systems. The presence of the hydroxyl methyl butanoic acid group allows for easy modification and functionalization, enabling researchers to attach various bioactive molecules or targeting ligands to the structure. This versatility has led to its exploration in the creation of novel therapeutic agents with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have also provided deeper insights into the structural properties of this compound. Molecular dynamics simulations have revealed that the Fmoc group contributes significantly to the molecule's rigidity and conformational stability, which are critical factors in determining its reactivity and selectivity in chemical reactions. Furthermore, quantum mechanical calculations have shed light on the electronic properties of the molecule, offering new perspectives on its potential applications in electronic materials and sensors.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the coupling of the Fmoc group to an amino acid derivative, followed by selective protection and deprotection strategies to achieve the desired functionality. Researchers have recently optimized these protocols to improve yield and purity, making large-scale production more feasible.

Despite its complexity, this compound has demonstrated remarkable stability under physiological conditions, making it an attractive candidate for biomedical applications. Preclinical studies have shown that it exhibits minimal toxicity and excellent biocompatibility, further supporting its potential use in therapeutic settings.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-3-hydroxy-3-methylbutanoic acid represents a cutting-edge advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic methodologies and computational modeling, positions it as a valuable tool for researchers seeking innovative solutions in peptide synthesis, drug delivery, and material science.